N-({[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]amino}carbonothioyl)-2-fluorobenzamide

• IUPAC Name: N-[[2-(4-ethoxyphenyl)benzotriazol-5-yl]carbamothioyl]-2-fluorobenzamide
• InChI: InChI=1S/C22H18FN5O2S/c1-2-30-16-10-8-15(9-11-16)28-26-19-12-7-14(13-20(19)27-28)24-22(31)25-21(29)17-5-3-4-6-18(17)23/h3-13H,2H2,1H3,(H2,24,25,29,31)
• InChI Key: ZMTBEPAPFSIOMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=S)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C22H18FN5O2S
• Molecular Weight: 435.5 g/mol

Description

"N-({[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]amino}carbonothioyl)-2-fluorobenzamide" is a chemical compound that has been researched for its structural and chemical properties.

Synthesis Analysis

The synthesis of closely related compounds involves a complex process of combining different substituents on the benzamide ring. For instance, the synthesis of N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides has been achieved with various fluorinated and chlorinated substituents (Sagar et al., 2018).

Molecular Structure Analysis

The molecular and crystal structure of similar compounds has been determined through methods like single-crystal X-ray diffraction. For example, the structure of N-(6-methoxybenzothiazol-2-yl)-1-(4-fluorophenyl)-O,O-dipropyl-α-aminophosphonate was determined, showing a fully delocalized benzothiazole system (Yang et al., 2005).

Chemical Reactions and Properties

The reactivity of similar benzothiazole compounds has been explored, indicating their potential in forming various derivatives and exhibiting specific chemical behaviors, such as the formation of Schiff bases (Puthran et al., 2019).

Physical Properties Analysis

Physical properties, including the stability and thermal behavior, have been studied. For instance, the compound N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide was found to be stable up to 160°C (Prabukanthan et al., 2020).

Chemical Properties Analysis

The chemical properties of similar compounds, such as their antibacterial and antifungal activities, have been investigated. The study of N-(1,3-benzothiazol-2-yl)benzamide and N-(1,3-benzothiazol-2-yl)-2-fluorobenzamide showed significant anti-fungal and antibacterial activity (Raveendiran & Prabukanthan, 2021).

Scientific Research Applications

Anticancer Applications

Research indicates that derivatives similar to N-({[2-(4-ethoxyphenyl)-2H-1,2,3-benzotriazol-5-yl]amino}carbonothioyl)-2-fluorobenzamide show promising anticancer activities. For instance, studies on benzothiazole acylhydrazones, which share a structural resemblance, have demonstrated significant anticancer potential against a variety of cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma, by inhibiting DNA synthesis and inducing apoptosis through various pathways (Osmaniye et al., 2018).

Antimicrobial Applications

The antimicrobial effects of related compounds have also been extensively studied. For instance, fluorobenzamides containing thiazole and thiazolidine have shown significant antimicrobial activity against a range of bacteria and fungi, highlighting the potential of such compounds for treating infectious diseases (Desai et al., 2013).

Optical and Thermal Studies

Studies on heterocyclic compounds related to this compound have provided insights into their optical and thermal properties, which could have applications in material science. For instance, research on N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide has revealed its potential in nonlinear optical (NLO) applications and thermal stability, making it a candidate for various technological applications (Prabukanthan et al., 2020).

Green Chemistry Synthesis

Additionally, there's an emphasis on the synthesis of benzothiazole compounds, which are structurally related, through green chemistry approaches. This involves the use of environmentally benign methods to create compounds with significant biological activity, underscoring the importance of sustainable practices in chemical synthesis (Gao et al., 2020).